Cas no 914220-45-4 (4-Methyl-piperidin-3-one)

• Product Name: 4-Methyl-piperidin-3-one
• CAS No: 914220-45-4
• MF: C₆H₁₁NO
• MW: 113.157641649246
• MDL: MFCD09030041
• CID: 4659532
• Update Time: 2023-08-14

4-Methyl-piperidin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-METHYL-PIPERIDIN-3-ONE
• 4-Methylpiperidin-3-one
• 4-Methyl-piperidin-3-one HCl
• 4-methyl-3-Piperidinone
• 2896AJ
• SB39870
• 4-Methyl-piperidin-3-one

• MDL： MFCD09030041
• Inchi： 1S/C6H11NO/c1-5-2-3-7-4-6(5)8/h5,7H,2-4H2,1H3
• InChI Key： DBNFGZAIYRBSIE-UHFFFAOYSA-N
• SMILES： O=C1CNCCC1C

Computed Properties

• Exact Mass: 113.084063974 g/mol
• Monoisotopic Mass: 113.084063974 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 29.1
• Molecular Weight: 113.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones